Cas no 2682097-01-2 ((2R,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride)

• Product Name: (2R,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride
• CAS No: 2682097-01-2
• MF: C₈H₁₆ClNO₂
• MW: 193.67
• MDL: MFCD34187122
• CID: 5088667
• Update Time: 2025-05-23

(2R,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride

• MDL： MFCD34187122
• Inchi： 1S/C8H15NO2.ClH/c1-3-11-8(10)7-6(2)4-5-9-7;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7+;/m0./s1
• InChI Key： UVHFKZSBQNMVAK-UOERWJHTSA-N
• SMILES： [C@@H]1(C)[C@H](C(OCC)=O)NCC1.Cl

Additional information on (2R,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride

Compound CAS No. 2682097-01-2: (2R,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride

The compound with CAS No. 2682097-01-2, known as (2R,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride, is a structurally complex organic molecule belonging to the class of pyrrolidine derivatives. This compound has garnered significant attention in recent years due to its unique stereochemistry and potential applications in various fields, including pharmaceuticals and organic synthesis. The pyrrolidine core of the molecule serves as a versatile scaffold for further functionalization, making it a valuable intermediate in drug discovery and development.

Recent studies have highlighted the importance of stereoselectivity in the synthesis and biological activity of such compounds. The (2R,3S) configuration of this compound is particularly intriguing, as it may influence its pharmacokinetic properties and interactions with biological targets. Researchers have employed advanced techniques such as X-ray crystallography and computational modeling to elucidate the spatial arrangement of atoms in this molecule, providing deeper insights into its structural dynamics.

The hydrochloride salt form of this compound is notable for its enhanced solubility and stability compared to its free base counterpart. This property makes it more amenable for use in experimental setups and potential therapeutic applications. In the context of drug delivery, the ability to modulate solubility through salt formation is a critical factor in optimizing bioavailability.

One of the most promising areas of research involving this compound is its role in neurotransmitter modulation. Studies have demonstrated that certain pyrrolidine derivatives can act as agonists or antagonists at various receptor sites, influencing neuronal signaling pathways. The ethyl ester group attached to the pyrrolidine ring may play a role in enhancing membrane permeability, facilitating its entry into cellular compartments where it can exert its effects.

Another area of interest is the use of this compound as an intermediate in the synthesis of more complex molecules. Its chiral center at position 2 and 3 provides a platform for enantioselective reactions, which are crucial in asymmetric synthesis. Chemists have exploited these properties to construct biologically active compounds with high enantiomeric excess, paving the way for novel drug candidates.

From a synthetic standpoint, the preparation of (2R,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride involves multi-step reactions that require precise control over stereochemistry. Techniques such as asymmetric catalysis and stereoselective reductions have been employed to achieve the desired configuration. These methods not only ensure high yields but also minimize waste, aligning with green chemistry principles.

In terms of analytical characterization, modern tools such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has provided accurate molecular weight measurements, while ^1H NMR and ^13C NMR spectra have revealed detailed information about the spatial arrangement of protons and carbons within the molecule.

The potential applications of this compound extend beyond pharmacology into materials science and catalysis. Its ability to act as a chiral ligand in asymmetric catalysis has been explored, with promising results in enantioselective hydrogenation reactions. Such applications underscore the versatility of pyrrolidine derivatives in enabling innovative chemical transformations.

In conclusion, (2R,3S)-3-Methyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride represents a compelling example of how structural complexity can be harnessed to create molecules with diverse functionalities. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.